3',4'-Dichlorononanophenone
Description
3',4'-Dichlorononanophenone is a chlorinated aromatic ketone with a nonanoyl (9-carbon) chain attached to a dichlorinated benzene ring.
Properties
Molecular Formula |
C15H20Cl2O |
|---|---|
Molecular Weight |
287.2 g/mol |
IUPAC Name |
1-(3,4-dichlorophenyl)nonan-1-one |
InChI |
InChI=1S/C15H20Cl2O/c1-2-3-4-5-6-7-8-15(18)12-9-10-13(16)14(17)11-12/h9-11H,2-8H2,1H3 |
InChI Key |
DVJCOSCVKHXJQM-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCC(=O)C1=CC(=C(C=C1)Cl)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physical Properties
The table below compares key properties of 3',4'-dichlorononanophenone with shorter-chain derivatives:
*Extrapolated based on homolog trends.
Key Observations :
- Chain Length: Longer alkyl chains (e.g., nonanoyl vs. acetyl) increase molecular weight and hydrophobicity, reducing water solubility and elevating boiling points due to enhanced van der Waals forces .
- Chlorine Substitution : The 3',4'-dichloro configuration is consistent across analogs, likely stabilizing the aromatic ring and directing electrophilic reactions .
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